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Compound of Interest

5-Bromo-1H-indole-7-carboxylic
Compound Name: ,
acid

cat. No.: B1523576

An In-depth Technical Guide on the Safety and Handling of 5-Bromo-1H-indole-7-carboxylic
acid

This guide provides a comprehensive overview of the essential safety protocols and handling
procedures for 5-Bromo-1H-indole-7-carboxylic acid. Designed for researchers, scientists,
and professionals in drug development, this document synthesizes critical safety data with
practical, field-proven insights to ensure safe and effective laboratory operations.

Introduction and Compound Profile

5-Bromo-1H-indole-7-carboxylic acid is a halogenated indole derivative that serves as a
valuable building block in medicinal chemistry and organic synthesis. Its structural motif is
incorporated into various molecules being investigated for therapeutic applications.
Understanding its physicochemical properties and inherent hazards is the foundation of its safe
and effective use in a research environment.

Table 1: Physicochemical Properties of 5-Bromo-1H-indole-7-carboxylic acid
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Property Value Source
5-bromo-1H-indole-7-

IUPAC Name ] ] [1]
carboxylic acid
Not explicitly available;

CAS Number structural analog information
used.

Molecular Formula CoHeBrNO2 [1]

Molecular Weight 240.05 g/mol [1112]
Typically a solid powder,

Appearance ranging from off-white to beige
or light yellow.[3][4][5]

_ _ 287-288 °C (for the 2-

Melting Point ] o [3][4]
carboxylic acid isomer)
Soluble in dimethyl sulfoxide

Solubility (DMSO) and
dimethylformamide (DMF).[4]
Store in a cool, dry place.[6]

Storage Some analogs are stored at

-20°C.[4][7][8]

Hazard Identification and GHS Classification

A thorough understanding of the potential hazards is critical for risk mitigation. 5-Bromo-1H-

indole-7-carboxylic acid is classified as a hazardous substance according to the Globally

Harmonized System (GHS). The primary risks involve irritation and acute toxicity.

Table 2: GHS Hazard Classification for 5-Bromo-1H-indole-7-carboxylic acid
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Hazard Class Category Hazard Statement Source
o H302: Harmful if
Acute Toxicity, Oral Category 4 [1]
swallowed

Skin H315: Causes skin

) o Category 2 S [1]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

o Category 2A o [1]

Damage/Eye Irritation eye irritation

Specific Target Organ
o ) H335: May cause
Toxicity (Single Category 3 _ . [1]
respiratory irritation
Exposure)

Causality Behind Hazards:

e [rritation: The acidic nature of the carboxylic acid group and the reactivity of the indole ring,
combined with the bromo-substituent, can lead to irritation upon contact with skin, eyes, and

mucous membranes of the respiratory tract.

o Acute Oral Toxicity: While not severely toxic, ingestion can cause harm, necessitating

immediate medical attention.
Reactivity Profile:

e Incompatibilities: The compound is incompatible with strong oxidizing agents and strong
acids.[5][9] Contact can lead to vigorous reactions, potentially releasing hazardous fumes.

e Hazardous Decomposition: Under fire conditions, it may emit toxic and irritant fumes,
including carbon oxides (CO, CO3), nitrogen oxides (NOx), and hydrogen bromide.[5][6][9]

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is essential, starting with robust engineering
controls and supplemented by appropriate PPE.

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-1H-indole-7-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-1H-indole-7-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-1H-indole-7-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-1H-indole-7-carboxylic-acid
https://www.fishersci.com/store/msds?partNumber=AC107061000&productDescription=5-BROMOINDOLE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/351msds_0845GjGhs05Div.3sds5-Bromo-7-azaindole.pdf
https://www.fishersci.com/store/msds?partNumber=AC107061000&productDescription=5-BROMOINDOLE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/X8691_SDS.pdf
https://www.jubilantingrevia.com/uploads/files/351msds_0845GjGhs05Div.3sds5-Bromo-7-azaindole.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1523576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Engineering Controls:

e Chemical Fume Hood: All handling of the solid powder or solutions should be conducted in a
certified chemical fume hood to prevent inhalation of dust or aerosols.[9][10]

» Ventilation: The laboratory must be equipped with adequate general and local exhaust
ventilation to keep airborne concentrations low.[6]

o Safety Stations: Accessible and operational safety showers and eyewash stations are
mandatory in the immediate work area.[3][11]

Personal Protective Equipment (PPE): The selection of PPE is the final barrier between the
researcher and the chemical. Its use is non-negotiable.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale for Use Source(s)
) Protects against dust
Chemical safety ]
o particles and
) goggles with side- ]

Eye/Face Protection ) splashes, preventing [31[6][12]

shields or a full-face ] S

) serious eye Irritation.
shield.
[1]

Chemical-resistant Prevents skin contact,
Hand Protection gloves (e.g., nitrile which can cause [3][6]1[12]

rubber). irritation.[1]

A laboratory coat and o ]

Minimizes skin
close-toed footwear.
] ] ) exposure from
Body Protection Impervious clothing ) ] [31[6][11]
) accidental spills or
may be required for
N dust.

larger quantities.

A NIOSH/MSHA-

approved respirator Prevents inhalation of

) ) (e.g., N95 dust mask) the powder, which can

Respiratory Protection [6][10][12]

if handling outside a
fume hood or if dust

generation is likely.

cause respiratory tract

irritation.[1]

Standard Operating Procedures: Handling, Storage,

and Disposal

Adherence to standardized protocols is crucial for minimizing risk.

Safe Handling Protocol

This workflow outlines the critical steps for safely handling 5-Bromo-1H-indole-7-carboxylic

acid powder.
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Preparation Phase Handling Phase (In Fume Hood) Post-Handling Phase

1. Veerify Fume Hood 2. Don Full PPE 3. Weigh Compound 4. Use Spatula for Transfer 5. Decontaminate Spatula 6. Dispose of Contaminated 7. Remove PPE
Operation & Area is Clean (Gloves, Goggles, Lab Coat) ¥ carefully to Avoid Dust Into Reaction Vessel b & Work Surfaces Materials as Hazardous Waste & Wash Hands Thoroughly

Click to download full resolution via product page
Caption: Step-by-step workflow for handling solid 5-Bromo-1H-indole-7-carboxylic acid.
Step-by-Step Methodology:

o Preparation: Ensure the chemical fume hood is operational. Clear the work area of any
unnecessary items.[10]

e PPE: Don all required personal protective equipment as detailed in Table 3.

o Handling: Conduct all manipulations within the fume hood. When transferring the solid, use a
spatula and avoid generating dust.[10] Do not eat, drink, or smoke in the handling area.[3]

o Post-Handling: Thoroughly decontaminate all equipment and the work surface after use.

e Hygiene: Wash hands thoroughly with soap and water after removing gloves and completing
the work.[3][6]

Storage Protocol

Proper storage is vital for maintaining chemical integrity and safety.
» Container: Keep the container tightly closed in a dry, well-ventilated place.[3][6][13]

» Conditions: Store in a cool environment. For long-term stability, storage at -20°C is
recommended for analogous compounds.[4][7][8]

e Segregation: Store away from incompatible materials such as strong oxidizing agents and
strong acids.[5][9]
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Disposal Protocol

Chemical waste must be managed responsibly to ensure environmental and personnel safety.

 Classification: This material must be disposed of as hazardous waste. Do not dispose of it in
regular trash or down the drain.[6][12]

» Collection: Collect waste material and any contaminated items (e.g., weighing paper, gloves)
in a designated, clearly labeled hazardous waste container.[12]

» Consultation: Adhere to all federal, state, and local regulations. Consult your institution's
Environmental Health and Safety (EHS) department for specific disposal procedures.[6][12]

Emergency and First Aid Procedures

Preparedness for accidental exposure or spills is a critical component of laboratory safety.

Accidental Spill Response
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1. Evacuate & Alert
Nearby Personnel

2. Ensure Area is
Well-Ventilated

3. Wear Appropriate PPE
(Respirator, Gloves, Goggles)

i

4. Cover Spill with Inert
Absorbent Material
(e.g., diatomite, vermiculite)

:

5. Carefully Sweep/Scoop
into Hazardous Waste Container

:

6. Clean Spill Area
with Alcohol or Soap & Water

i

7. Dispose of All Materials
as Hazardous Waste

Click to download full resolution via product page

Caption: Emergency protocol for managing a spill of 5-Bromo-1H-indole-7-carboxylic acid.

Step-by-Step Spill Cleanup:
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» Evacuate: Evacuate non-essential personnel from the immediate area.[12]
o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[3][12]

o Contain: For solid spills, carefully sweep or vacuum the material, avoiding dust generation.[5]
For solutions, cover with an inert absorbent material like diatomite or universal binders.[3]

o Collect: Place all contaminated materials into a labeled container for hazardous waste
disposal.[6][12]

o Decontaminate: Clean the spill surface thoroughly.[3][10]

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury from
chemical exposure.

Table 4: First Aid Procedures for Exposure
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Exposure Route First Aid Action Source(s)

Move the individual to fresh air.
) If breathing is difficult, provide
Inhalation _ [31[6][11]
respiratory support and seek

immediate medical attention.

Immediately remove
contaminated clothing. Rinse
the affected skin area
Skin Contact thoroughly with plenty of soap [3][6][11]
and water for at least 15
minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with
large amounts of water for at
least 15 minutes, holding the
Eye Contact eyelids open. Remove contact [31[6][11]
lenses if present and easy to
do. Seek immediate medical

attention.

Do NOT induce vomiting.
) Rinse the mouth with water.
Ingestion ] ) ) [3][6]
Seek immediate medical

attention.

Conclusion

5-Bromo-1H-indole-7-carboxylic acid is a compound with significant utility in scientific
research. Its safe handling is predicated on a comprehensive understanding of its hazards, the
consistent use of engineering controls and PPE, and strict adherence to established protocols
for handling, storage, and emergency response. By integrating these principles into all
laboratory workflows, researchers can mitigate risks and maintain a safe and productive
research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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